Cas no 14403-45-3 (L-beta-Imidazole lactic acid)

• Product Name: L-beta-Imidazole lactic acid
• CAS No: 14403-45-3
• MF: C₆H₈N₂O₃
• MW: 156.1393
• MDL: MFCD07357324
• CID: 49780
• PubChem ID: 440129
• Update Time: 2024-11-02

L-beta-Imidazole lactic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Hydroxy-3-(1H-imidazol-4-yl)propanoic acid
• (S)-2-Hydroxy-3-(1H-imidazol-4-yl)propionic acid
• α-hydroxy-1H-Imidazole-4(5)-propanoicacid
• 1H-IMIDAZOLE-5-PROPANOICACID, A-HYDROXY-, (AS)-
• L-B-imidazolelactic acid
• L-BETA-IMIDAZOLELACTIC ACID
• L-beta-imidazolelacitic acid
• 3-(1H-Imidazole-4-yl)lactic acid
• L-β-(1H-iMidazol-4-yl)lactic acid
• IMIDAZOLE-4-LACTIC ACID, MONOHYDRATE
• L-B-IMIDAZOLELACTIC ACID, MONOHYDRATE
• L-β-Imidazolelactic Acid, Monohydrate
• 2-HYDROXY-3-[4-IMIDAZOYL]-PROPANOIC ACID
• 2-HYDROXY-3-(4-IMIDAZOLYL)PROPANOIC ACID
• (2S)-2-hydroxy-3-(1H-imidazol-5-yl)propanoic acid
• (S)-3-(Imidazol-5-yl)lactate
• (S)-3-(imidazol-5-yl)lactic acid
• L-beta-IMIDAZOLE LACTIC ACID
• imidazolelactate
• L-?-Imidazolelactic acid
• FCH838699
• 7078AA
• 2-oC>>u-3-(4-ssasso>&g
• s-2-hydroxy-4-imidazole propionic acid
• 14403-45-3
• DTXSID30331470
• (S)-2-hydroxy-3-(1H-imidazol-5-yl)propanoic acid
• AS-67616
• (S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoicacid
• ACZFBYCNAVEFLC-YFKPBYRVSA-N
• J-007902
• CS-0266385
• CHEBI:16373
• 1H-Imidazole-5-propanoic acid, alpha-hydroxy-, (alphaS)-
• AKOS015917895
• A851402
• CHEMBL3251663
• (2S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid
• EN300-1132060
• C03817
• Q27101874
• L- beta -Imidazolelactic acid
• SCHEMBL1312464
• AKOS006274356
• DB-344926
• L-beta-Imidazole lactic acid

• MDL： MFCD07357324
• Inchi： 1S/C6H8N2O3/c9-5(6(10)11)1-4-2-7-3-8-4/h2-3,5,9H,1H2,(H,7,8)(H,10,11)/t5-/m0/s1
• InChI Key： ACZFBYCNAVEFLC-YFKPBYRVSA-N
• SMILES： O([H])[C@]([H])(C(=O)O[H])C([H])([H])C1=C([H])N=C([H])N1[H]

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2
• XLogP3: -0.7

Experimental Properties

• Color/Form: White solid
• Density: 1.518
• Melting Point: 195-198°C
• Boiling Point: 507.7°Cat760mmHg
• Flash Point: 260.9°C
• Refractive Index: 1.617
• PSA: 86.21
• LogP: -0.60230

L-beta-Imidazole lactic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazolyl carboxylic acids and derivatives